Cas no 1805503-04-1 (3-Bromo-5-difluoromethoxy-4-fluorophenol)

• Product Name: 3-Bromo-5-difluoromethoxy-4-fluorophenol
• CAS No: 1805503-04-1
• MF: C₇H₄BrF₃O₂
• MW: 257.004672050476
• CID: 4706864
• Update Time: 2023-08-15

3-Bromo-5-difluoromethoxy-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-difluoromethoxy-4-fluorophenol
• 3-Bromo-5-(difluoromethoxy)-4-fluorophenol

• Inchi： 1S/C7H4BrF3O2/c8-4-1-3(12)2-5(6(4)9)13-7(10)11/h1-2,7,12H
• InChI Key： XBZSWCBSYIUUIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)OC(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 29.5